Cas no 1252900-01-8 (N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide)

N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide is a thienopyrimidine-based compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-substituted phenyl ring and a 3-methylbutyl side chain, contributing to its unique physicochemical properties. The thieno[3,2-d]pyrimidine core is known for its bioactivity, particularly in targeting enzymes or receptors involved in disease pathways. This compound may exhibit improved stability and selectivity due to its functional group arrangement. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. Research suggests utility in developing therapeutic agents, though specific applications require further investigation.
N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide structure
1252900-01-8 structure
Product Name:N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide
CAS No:1252900-01-8
MF:C19H20ClN3O3S
MW:405.89840221405
CID:5459354
Update Time:2025-05-24

N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Chlorophenyl)-3,4-dihydro-3-(3-methylbutyl)-2,4-dioxothieno[3,2-d]pyrimidine-1(2H)-acetamide
    • N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide
    • Inchi: 1S/C19H20ClN3O3S/c1-12(2)6-8-22-18(25)17-15(7-9-27-17)23(19(22)26)11-16(24)21-14-5-3-4-13(20)10-14/h3-5,7,9-10,12H,6,8,11H2,1-2H3,(H,21,24)
    • InChI Key: BXWBCBAGOBTQOZ-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CCC(C)C)C(=O)C2SC=CC=2N1CC(NC1=CC=CC(Cl)=C1)=O

N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide Pricemore >>

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N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide Related Literature

Additional information on N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide

Research Brief on N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide (CAS: 1252900-01-8)

In recent years, the compound N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide (CAS: 1252900-01-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thienopyrimidine derivative has shown promising potential as a therapeutic agent, particularly in the context of targeted drug development. The unique structural features of this compound, including the thieno[3,2-d]pyrimidine core and the chlorophenyl acetamide moiety, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One key area of investigation has been its potential as an inhibitor of specific enzymatic pathways involved in inflammatory and proliferative diseases. Preliminary in vitro and in vivo studies have demonstrated that N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide exhibits potent inhibitory effects on certain kinases, which are critical regulators of cellular signaling cascades. These findings suggest its applicability in the treatment of conditions such as cancer and autoimmune disorders.

The synthesis and optimization of N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further pharmacological evaluations. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that enhance its efficacy and reduce potential off-target effects.

In terms of clinical relevance, the compound's pharmacokinetic and toxicological profiles have been under scrutiny. Early-stage preclinical trials have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, alongside a manageable toxicity profile. These attributes position N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide as a viable candidate for further development. However, comprehensive clinical trials are necessary to fully assess its therapeutic potential and safety in humans.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives and analogs of this compound. Such efforts could lead to the identification of next-generation therapeutics with improved potency and specificity. Moreover, collaborative research initiatives between academia and industry are likely to play a pivotal role in advancing the translational potential of N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide.

In conclusion, N-(3-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide represents a promising scaffold in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with ongoing advancements in synthetic and analytical technologies, underscore its potential as a cornerstone for future therapeutic innovations. Continued research and development efforts will be essential to unlock its full clinical utility and address unmet medical needs.

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